Cas no 233261-85-3 (1-(3-chlorophenyl)sulfonylpiperazine)

• Product Name: 1-(3-chlorophenyl)sulfonylpiperazine
• CAS No: 233261-85-3
• MF: C₁₀H₁₃ClN₂O₂S
• MW: 260.740420103073
• CID: 1416552
• PubChem ID: 2106584
• Update Time: 2025-11-07

1-(3-chlorophenyl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)sulfonylpiperazine
• 1-[(3-chlorophenyl)sulfonyl]piperazine
• 1-(3-Chloro-benzenesulfonyl)-piperazine
• AC1M1WQZ
• SureCN654409
• AC1Q3I1L
• CTK6H2904
• MolPort-002-466-273
• ZINC36352078
• 1-(3-chlorobenzenesulfonyl)piperazine
• 1-[(3-chlorophenyl)sulfonyl]piperazine; 1-(3-Chloro-benzenesulfonyl)-piperazine; AC1M1WQZ; SureCN654409; AC1Q3I1L; CTK6H2904; MolPort-002-466-273; ZINC36352078; 1-(3-chlorobenzenesulfonyl)piperazine;
• 1-(3-chloro-benzenesulfonyl)-piperazine, AldrichCPR
• 233261-85-3
• CS-0221363
• SR-01000050365-1
• SR-01000050365
• DB-017193
• AKOS008963601
• DTXSID10366543
• AB00723213-01
• SCHEMBL654409
• EN300-08976

• MDL： MFCD05262731
• Inchi： 1S/C10H13ClN2O2S/c11-9-2-1-3-10(8-9)16(14,15)13-6-4-12-5-7-13/h1-3,8,12H,4-7H2
• InChI Key： BLZOIBGTCWDWIL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 260.0386265g/mol
• Monoisotopic Mass: 260.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.8Ų

Additional information on 1-(3-chlorophenyl)sulfonylpiperazine

1-(3-Chlorophenyl)Sulfonylpiperazine: A Comprehensive Overview

1-(3-Chlorophenyl)sulfonylpiperazine (CAS No. 233261-85-3) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a piperazine ring—a six-membered ring containing two nitrogen atoms—with a sulfonyl group attached to a 3-chlorophenyl moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The piperazine core of this compound is known for its ability to form hydrogen bonds, which is a critical feature in drug design. The sulfonyl group, on the other hand, introduces electron-withdrawing effects, enhancing the compound's stability and reactivity. The presence of the chlorine atom at the meta position of the phenyl ring further modulates the electronic properties, making this compound highly versatile in different chemical environments.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(3-chlorophenyl)sulfonylpiperazine. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the production process. These methods not only improve yield but also ensure high purity, which is essential for its application in sensitive areas such as drug development.

In terms of applications, 1-(3-chlorophenyl)sulfonylpiperazine has shown promise in several therapeutic areas. For instance, studies have demonstrated its potential as a building block for developing kinase inhibitors, which are crucial in treating various cancers. The compound's ability to modulate enzyme activity makes it a valuable intermediate in medicinal chemistry.

Moreover, this compound has been investigated for its role in material science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. Recent research has focused on its ability to form self-assembled monolayers, which could revolutionize surface engineering techniques.

The environmental impact of 1-(3-chlorophenyl)sulfonylpiperazine has also been a topic of interest. Studies have been conducted to assess its biodegradability and toxicity profiles. These findings are critical for ensuring that its use aligns with sustainable practices and regulatory standards.

In conclusion, 1-(3-chlorophenyl)sulfonylpiperazine (CAS No. 233261-85-3) stands out as a multifaceted compound with immense potential across diverse fields. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research.